Cas no 1396566-56-5 (1-[(5-chlorothiophen-2-yl)sulfonyl]-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine)

• Product Name: 1-[(5-chlorothiophen-2-yl)sulfonyl]-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine
• CAS No: 1396566-56-5
• MF: C₁₆H₁₅ClN₄O₃S₂
• MW: 410.898299455643
• CID: 5400349
• Update Time: 2025-10-30

1-[(5-chlorothiophen-2-yl)sulfonyl]-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• [4-[(5-Chloro-2-thienyl)sulfonyl]-1-piperazinyl]pyrazolo[1,5-a]pyridin-3-ylmethanone
• 1-[(5-chlorothiophen-2-yl)sulfonyl]-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine

• Inchi： 1S/C16H15ClN4O3S2/c17-14-4-5-15(25-14)26(23,24)20-9-7-19(8-10-20)16(22)12-11-18-21-6-2-1-3-13(12)21/h1-6,11H,7-10H2
• InChI Key： MZHBBPIRZLHBCA-UHFFFAOYSA-N
• SMILES： C(N1CCN(S(C2SC(Cl)=CC=2)(=O)=O)CC1)(C1=C2N(N=C1)C=CC=C2)=O

Experimental Properties

• Density: 1.61±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 2.02±0.30(Predicted)

Additional information on 1-[(5-chlorothiophen-2-yl)sulfonyl]-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine

Comprehensive Overview of 1-[(5-chlorothiophen-2-yl)sulfonyl]-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine (CAS No. 1396566-56-5)

1-[(5-chlorothiophen-2-yl)sulfonyl]-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine (CAS No. 1396566-56-5) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a pyrazolo[1,5-a]pyridine core with a piperazine scaffold, linked via a sulfonyl group, making it a versatile candidate for drug discovery. Its unique structure offers potential applications in targeting kinase inhibitors, G-protein-coupled receptors (GPCRs), and other biological pathways. Researchers are particularly interested in its structure-activity relationship (SAR) due to its modular design, which allows for fine-tuning of pharmacological properties.

The compound's CAS No. 1396566-56-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and high-throughput screening. Recent trends highlight its potential in addressing neurodegenerative diseases and inflammatory disorders, aligning with the growing demand for novel therapeutics in these areas. Its sulfonyl and carbonyl functional groups contribute to its stability and bioavailability, critical factors in drug development. Additionally, the 5-chlorothiophene moiety enhances its binding affinity to specific enzyme targets, a feature often explored in fragment-based drug design.

From a synthetic perspective, 1-[(5-chlorothiophen-2-yl)sulfonyl]-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine exemplifies modern multi-step organic synthesis techniques. Its preparation typically involves sulfonylation and amide coupling reactions, which are well-documented in peer-reviewed literature. The compound's purity and characterization are verified using advanced analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring reproducibility for industrial and academic applications. These protocols are crucial for researchers investigating its pharmacokinetics and toxicology profiles.

In the context of AI-driven drug discovery, this compound is often cited in discussions about cheminformatics and molecular docking. Computational models predict its interactions with proteins like BRD4 and PI3K, which are hotspots in cancer research. Such insights accelerate the identification of lead compounds, reducing time and costs in preclinical studies. Furthermore, its patent landscape reveals ongoing innovations, with several applications filed for derivatives targeting metabolic syndromes and autoimmune conditions.

Environmental and regulatory considerations for CAS No. 1396566-56-5 emphasize its compliance with REACH and FDA guidelines. Unlike hazardous substances, this compound is classified as a non-toxic intermediate under standard handling conditions. Its green chemistry potential is being explored through solvent-free synthesis and catalytic methods, addressing sustainability concerns in pharmaceutical manufacturing.

In summary, 1-[(5-chlorothiophen-2-yl)sulfonyl]-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine represents a cutting-edge intersection of organic chemistry and biomedical science. Its structural complexity and therapeutic promise make it a focal point for interdisciplinary research, from computational biology to industrial scale-up. As the scientific community continues to unravel its potential, this compound is poised to contribute significantly to next-generation therapeutics.